N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H15N3OS2/c1-13-5-2-7-15-17(13)21-19(25-15)22(12-14-6-3-9-20-11-14)18(23)16-8-4-10-24-16/h2-11H,12H2,1H3
• InChI Key: IUIZMQXVTJHHEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C19H15N3OS2
• Molecular Weight: 365.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methylbenzothiazole, a pyridine, and a thiophene carboxamide.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its boiling point, density, and pKa, would likely be determined experimentally.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The chemical compound N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide showcases its potential in the synthesis of various heterocyclic compounds, contributing significantly to organic chemistry and medicinal chemistry research. For instance, thiophenylhydrazonoacetates have been synthesized using related structures, paving the way for the creation of a variety of nitrogen nucleophiles leading to compounds like pyrazole, isoxazole, and pyrazolopyrimidine derivatives, which are crucial for pharmaceutical development (Mohareb et al., 2004).

Antimicrobial and Antitumor Activities

This compound's structural framework serves as a foundation for synthesizing complexes with antimicrobial and antitumor properties. A study highlighted the synthesis of Zn(II) complexes with pyridine thiazole derivatives, which exhibited significant bioactive properties, including antimicrobial and antitumor activities. These complexes outperformed the free ligands, indicating the compound's versatility in creating bioactive materials for potential therapeutic applications (Zou Xun-Zhong et al., 2020).

Novel Magnetic Nanoadsorbent for Heavy Metal Removal

In environmental science, the structural elements of N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide have been utilized to synthesize novel magnetic nanoadsorbents. One study demonstrated the use of a related compound for the effective removal of Zn2+ and Cd2+ ions from industrial wastes. This development not only showcases the compound's relevance in addressing environmental pollution but also emphasizes its role in innovative waste management solutions (Zargoosh et al., 2015).

GyrB Inhibitors for Tuberculosis Treatment

Research has also explored the compound's utility in designing inhibitors targeting Mycobacterium tuberculosis. A study involving thiazole-aminopiperidine hybrid analogues, closely related to the compound , identified promising candidates for treating tuberculosis by inhibiting the GyrB ATPase activity. This underscores the compound's potential contribution to developing new treatments for infectious diseases (Jeankumar et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activities.

Future Directions

Future research could focus on elucidating the synthesis, structure, reactivity, mechanism of action, and safety profile of this compound. Additionally, its potential applications in fields such as medicine or materials science could be explored.